Cas no 916420-33-2 (4-Aminoisothiochroman 2,2-dioxide)

4-Aminoisothiochroman 2,2-dioxide is a heterocyclic compound featuring an amino group attached to an isothiochroman backbone with two sulfonyl oxygen atoms. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The sulfone moiety enhances stability and influences electronic properties, facilitating selective functionalization. Its rigid framework and polar functional groups improve solubility in common organic solvents, aiding in purification and downstream applications. The compound’s versatility enables its use in constructing complex molecular architectures, including bioactive molecules. Careful handling is advised due to potential sensitivity to moisture or reactive conditions.

4-Aminoisothiochroman 2,2-dioxide structure

916420-33-2 structure

Product Name:4-Aminoisothiochroman 2,2-dioxide

CAS No:916420-33-2

MF:C₉H₁₁NO₂S

MW:197.2541410923

MDL:MFCD11616514

CID:796737

PubChem ID:44118275

Update Time:2025-06-08

4-Aminoisothiochroman 2,2-dioxide Chemical and Physical Properties

Names and Identifiers

- 4-Aminoisothiochroman 2,2-dioxide
- 1H-2-Benzothiopyran-4-amine,3,4-dihydro-, 2,2-dioxide
- 2,2-dioxo-3,4-dihydro-1H-isothiochromen-4-amine
- 3,4-dihydro-1H-2-Benzothiopyran-4-amine 2,2-dioxide
- 3,4-DIHYDRO-1H-S,S-DI-OXO-ISOTHIOCHROMEN-4-AMINE HYDROCHLORIDE
- AKOS006282809
- FT-0646720
- 916420-33-2
- SY258171
- SCHEMBL5267203
- 4H-Amino-1,3-dihydroisothiochromen-1,1-dioxide
- 4-amino-3,4-dihydro-1H-2lambda6-benzothiopyran-2,2-dione
- CS-0270391
- MB06718
- 4-Amino-2,2-dioxoisothiochromane
- EN300-75070
- MFCD09025781
- C13597
- 3,4-DIHYDRO-1H-S,S-DI-OXO-ISOTHIOCHROMEN-4-AMINE HCL
- DTXSID70656811
- 4-Aminoisothiochromane 2,2-dioxide
- 4-Aminoisothiochroman2,2-dioxide
- 4-Amino-3,4-dihydro-2-benzothiopyran-2,2(1H)-dione
- CHEMBL4578233
- MDL： MFCD11616514
- Inchi： 1S/C9H11NO2S/c10-9-6-13(11,12)5-7-3-1-2-4-8(7)9/h1-4,9H,5-6,10H2
- InChI Key： NQQQZIIUCBAOSL-UHFFFAOYSA-N
- SMILES： S1(CC2C=CC=CC=2C(C1)N)(=O)=O

Computed Properties

Exact Mass: 197.05100
Monoisotopic Mass: 197.051
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 281
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 68.5A^2
XLogP3: -0.2

Experimental Properties

PSA: 68.54000
LogP: 2.39590

4-Aminoisothiochroman 2,2-dioxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM118886-1g	4-Amino-2,2-dioxoisothiochromane Hydrochloride	916420-33-2	95%	1g	$720	2021-06-09
Alichem	A449041640-1g	4-Aminoisothiochroman 2,2-dioxide	916420-33-2	95%	1g	$638.60	2023-08-31
eNovation Chemicals LLC	K14340-1g	3,4-dihydro-1H-S,S-Di-oxo-isothiochromen-4-amine hydrochloride	916420-33-2	95%	1g	$540	2024-05-24
eNovation Chemicals LLC	K14340-5g	3,4-dihydro-1H-S,S-Di-oxo-isothiochromen-4-amine hydrochloride	916420-33-2	95%	5g	$1450	2024-05-24
Enamine	EN300-75070-0.05g	4-amino-3,4-dihydro-1H-2lambda6-benzothiopyran-2,2-dione	916420-33-2	95%	0.05g	$141.0	2024-05-23
Enamine	EN300-75070-0.1g	4-amino-3,4-dihydro-1H-2lambda6-benzothiopyran-2,2-dione	916420-33-2	95%	0.1g	$147.0	2024-05-23
Enamine	EN300-75070-0.25g	4-amino-3,4-dihydro-1H-2lambda6-benzothiopyran-2,2-dione	916420-33-2	95%	0.25g	$153.0	2024-05-23
Enamine	EN300-75070-0.5g	4-amino-3,4-dihydro-1H-2lambda6-benzothiopyran-2,2-dione	916420-33-2	95%	0.5g	$161.0	2024-05-23
Enamine	EN300-75070-1.0g	4-amino-3,4-dihydro-1H-2lambda6-benzothiopyran-2,2-dione	916420-33-2	95%	1.0g	$167.0	2024-05-23
Enamine	EN300-75070-2.5g	4-amino-3,4-dihydro-1H-2lambda6-benzothiopyran-2,2-dione	916420-33-2	95%	2.5g	$323.0	2024-05-23